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Compound of Interest

Compound Name: Neodymium sulfate

Cat. No.: B155379

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neodymium sulfate, a salt of the rare-earth metal neodymium, is a compound of significant
interest in various scientific and industrial fields, including as a precursor for catalysts, in the
manufacturing of specialty glass, and in advanced electronics. This technical guide focuses on
the physical properties of neodymium sulfate pentahydrate (Nd2(SOa4)3-5H20), providing a
comprehensive overview for researchers, scientists, and professionals in drug development.
This document summarizes key quantitative data, outlines detailed experimental protocols for
characterization, and presents a visual representation of its thermal decomposition pathway.

Core Physical Properties

Neodymium sulfate exists in several hydrated forms, with the octahydrate being the most
common. The pentahydrate is an intermediate in the thermal decomposition of the octahydrate.
[1] While extensive data is available for the octahydrate and anhydrous forms, specific
experimental values for the pentahydrate are less common. The following tables summarize
the known physical properties.

General and Crystallographic Properties
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Property Value Source

Chemical Formula Nd2(SO4)3-5H20 [1]

Expected to be a pink or
Appearance _ [1][2]
purple crystalline powder

Monoclinic (for the anhydrous
Crystal System [11[3]
and octahydrate forms)

Molar Mass (Anhydrous) 576.67 g/mol [4115]

Thermal Properties

Property Value Source

Decomposition from
40 °C [1]
Octahydrate to Pentahydrate

Decomposition of
) 145 °C [1]
Pentahydrate to Dihydrate

The dihydrate dehydrates to

- the anhydrous form at 290 °C.
Decomposition to Anhydrous

E The pentahydrate can be [11[2]
orm

heated to 300°C to form the

anhydrous substance.
Solubility

Neodymium sulfate exhibits retrograde solubility, meaning its solubility in water decreases as
the temperature increases.[1] The following data is for the more commonly studied octahydrate.

Temperature (°C) Solubility ( g/100g H20) Source
0 13.0 [2]
20 7.1 [2]
920 1.2 [2]
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Experimental Protocols

Detailed experimental methodologies are crucial for the accurate characterization of
neodymium sulfate pentahydrate. Below are protocols for key analytical techniques.

Thermal Analysis: Thermogravimetric Analysis (TGA)
and Differential Scanning Calorimetry (DSC)

Objective: To determine the water of hydration and observe the thermal decomposition pathway
of neodymium sulfate hydrates.

Methodology:

o A sample of neodymium sulfate octahydrate (approximately 5-10 mg) is placed in an
alumina or platinum crucible.

e The crucible is placed in a simultaneous TGA/DSC instrument.

o The sample is heated from ambient temperature to 400°C at a constant heating rate (e.g.,
10°C/min) under a controlled atmosphere (e.g., nitrogen or air at a flow rate of 50 mL/min).

e The TGA curve will show mass loss as a function of temperature, corresponding to the loss
of water molecules. The DSC curve will show endothermic peaks corresponding to the
energy absorbed during dehydration.

e The first mass loss step, occurring around 40°C, corresponds to the transition from the
octahydrate to the pentahydrate. Subsequent mass losses at higher temperatures indicate
further dehydration to the dihydrate and finally to the anhydrous form.[1]

Crystal Structure Determination: X-Ray Diffraction (XRD)

Objective: To determine the crystal structure and lattice parameters of neodymium sulfate
pentahydrate.

Methodology:

o Afinely ground powder sample of neodymium sulfate pentahydrate is prepared.
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e The sample is mounted on a sample holder for a powder X-ray diffractometer.

e The sample is irradiated with monochromatic X-rays (e.g., Cu Ka radiation) over a specified
20 range (e.g., 10-80 degrees).

e The diffraction pattern is recorded, showing peaks at specific angles corresponding to the
crystal lattice planes.

e The resulting diffractogram can be analyzed to determine the crystal system, space group,
and lattice parameters of the pentahydrate.

Solubility Determination

Objective: To determine the solubility of neodymium sulfate pentahydrate in water at various
temperatures.

Methodology:

¢ An excess amount of neodymium sulfate pentahydrate is added to a known volume of
deionized water in a sealed, temperature-controlled vessel.

e The mixture is stirred continuously for a prolonged period (e.g., 24-48 hours) at a constant
temperature to ensure equilibrium is reached.

 After equilibration, the stirring is stopped, and the solution is allowed to settle.
o A known volume of the clear supernatant is carefully withdrawn using a filtered syringe.

e The concentration of neodymium sulfate in the withdrawn sample is determined by a
suitable analytical method, such as inductively coupled plasma atomic emission
spectroscopy (ICP-AES) to quantify the neodymium concentration.

e This procedure is repeated at various temperatures to construct a solubility curve.

Visualization of Thermal Decomposition Pathway

The following diagram illustrates the logical relationship in the thermal decomposition of
neodymium sulfate hydrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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